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Compound of Interest

Compound Name: Cyclohexyldimethoxymethylsilane

Cat. No.: B098902 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization

of cyclohexyldimethoxymethylsilane (CAS No. 17865-32-6), an organosilicon compound

with significant applications in materials science and as a catalyst component. This document

details a robust synthetic protocol via the Grignard reaction, outlines purification methods, and

presents a thorough characterization profile using modern analytical techniques.

Physicochemical Properties
Cyclohexyldimethoxymethylsilane is a colorless, transparent liquid with a molecular formula

of C9H20O2Si and a molecular weight of 188.34 g/mol .[1][2][3][4] It is recognized for its

thermal stability and hydrolytic sensitivity, where the methoxy groups can react with water.[3][5]

This reactivity is key to its function as a coupling agent. The key physicochemical properties

are summarized in Table 1.

Table 1: Physicochemical Properties of Cyclohexyldimethoxymethylsilane
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Property Value

CAS Number 17865-32-6

Molecular Formula C9H20O2Si

Molecular Weight 188.34 g/mol

Appearance Colorless transparent liquid

Boiling Point 201.2 °C (lit.)[2]

Density 0.94 g/mL at 25 °C (lit.)[2]

Refractive Index (n20/D) 1.439 (lit.)[2]

Flash Point 165 °F[2]

Melting Point < -72 °C

Synthesis of Cyclohexyldimethoxymethylsilane
The primary route for the synthesis of cyclohexyldimethoxymethylsilane is through a

Grignard reaction. This method involves the reaction of a cyclohexylmagnesium halide with

methyltrimethoxysilane. A solventless, one-step synthesis has been reported, offering an

efficient and streamlined process.

Synthesis Pathway
The synthesis proceeds via the formation of a Grignard reagent from a cyclohexane halide and

magnesium, which then reacts with methyltrimethoxysilane to yield the desired product.
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Cyclohexane Halide

Cyclohexylmagnesium Halide

Magnesium Cyclohexyldimethoxymethylsilane

Methyltrimethoxysilane

Magnesium Halide Methoxide
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Start

Assemble Reaction Apparatus under N2

Charge Flask with Mg and Catalyst

Add Methyltrimethoxysilane

Add Initial Cyclohexane Halide

Reflux for 30-40 min

Add Remaining Cyclohexane Halide

Reflux for 30-40 min

Cool Reaction Mixture
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Pure Cyclohexyldimethoxymethylsilane
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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